Cas no 2344681-41-8 (4-Aminopiperidine-1-sulfonyl fluoride hydrochloride)

• Product Name: 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride
• CAS No: 2344681-41-8
• MF: C₅H₁₂ClFN₂O₂S
• MW: 218.677382469177
• CID: 4787218
• Update Time: 2025-05-24

4-Aminopiperidine-1-sulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-aminopiperidine-1-sulfonyl fluoride hydrochloride
• 4-aminopiperidine-1-sulfonyl fluoride;hydrochloride
• 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride

• Inchi： 1S/C5H11FN2O2S.ClH/c6-11(9,10)8-3-1-5(7)2-4-8;/h5H,1-4,7H2;1H
• InChI Key： ASEWKTIAWVZEEV-UHFFFAOYSA-N
• SMILES： Cl.S(N1CCC(CC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 218.0292047 g/mol
• Monoisotopic Mass: 218.0292047 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.68
• Topological Polar Surface Area: 71.8

Additional information on 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride

Introduction to 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride (CAS No. 2344681-41-8)

4-Aminopiperidine-1-sulfonyl fluoride hydrochloride, with the CAS number 2344681-41-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a sulfonyl fluoride functional group, making it a valuable reagent in the synthesis of various bioactive molecules.

The chemical structure of 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride is characterized by its piperidine ring, which is substituted with an amino group at the 4-position and a sulfonyl fluoride group at the 1-position. The presence of the hydrochloride salt form enhances its solubility in aqueous media, facilitating its use in various biochemical and pharmaceutical applications.

Recent studies have highlighted the potential of 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride in the development of novel therapeutic agents. One notable application is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have utilized this compound to develop potent inhibitors of protein kinases, which are key targets in cancer therapy. The sulfonyl fluoride group can form covalent bonds with cysteine residues in the active sites of these enzymes, leading to irreversible inhibition and potential therapeutic benefits.

In addition to its role in enzyme inhibition, 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride has also been explored for its use in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The sulfonyl fluoride group can be designed to undergo selective cleavage under specific physiological conditions, releasing the active drug at the desired site of action. This approach can enhance drug efficacy and reduce side effects.

The synthetic versatility of 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride has also been leveraged in the development of imaging agents for diagnostic purposes. For example, researchers have used this compound as a building block to create radiolabeled molecules that can be used in positron emission tomography (PET) imaging. The ability to incorporate radioisotopes into these molecules allows for non-invasive visualization of biological processes, aiding in disease diagnosis and monitoring treatment response.

In terms of safety and handling, it is important to note that while 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride is not classified as a hazardous material, it should be handled with care due to its reactivity and potential for forming covalent bonds with biological molecules. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 4-Aminopiperidine-1-sulfonyl fluoride hydrochloride are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and potential therapeutic benefits. As advancements in medicinal chemistry and drug discovery continue to evolve, it is likely that this compound will play an increasingly important role in the development of innovative treatments for various diseases.